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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoate

Cat. No.: B8449086 Get Quote

Executive Summary & Immediate Safety Directive
Do not treat this compound as standard organic waste. 2-Chloro-3-nitrobenzoic acid (CAS:

3970-35-2) presents a dual-hazard profile: the thermal instability inherent to the nitro group and

the toxic combustion potential of the chlorinated ring.[1][2]

CRITICAL PROHIBITION:

NEVER mix this compound with strong bases (e.g., NaOH, KOH) or amines in the waste

stream.[2] Although it is an acid, neutralization exotherms can trigger the thermal

decomposition of the nitro moiety, leading to rapid over-pressurization or deflagration.[2]

NEVER dispose of down the drain.[2]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety system.

[2]
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Property Data Operational Implication

CAS Number 3970-35-2

Use for specific inventory

tracking and SDS retrieval.[1]

[2]

Molecular Formula C₇H₄ClNO₄ MW: 201.56 g/mol .[1][2][3]

Physical State Solid (Powder)
Dust explosion hazard if

aerosolized.[1][2]

Melting Point 183–188 °C

High thermal stability, but avoid

heating >50°C during handling.

[1][2]

Acidity (pKa) ~2.0 (Estimated)

Stronger acid than benzoic

acid due to electron-

withdrawing groups.[1][2]

Primary Hazards Skin/Eye Irritant (H315, H319)
Requires barrier protection

(Nitrile gloves >0.11mm).[1][2]

Reactivity
Incompatible with Strong

Bases

Risk of violent

reaction/decomposition.[1][2]

[4][5][6]

Pre-Disposal Protocol: The "Self-Validating" System
A self-validating system ensures safety by physically preventing error states before they occur.

[1][2]

A. Segregation Logic
The primary cause of accidents with nitro-aromatics is improper waste stream mixing.[2]

Validation Step: Measure the pH of your liquid waste container before adding this compound.

[2] If pH > 9, STOP. Do not add.

Stream Assignment: Assign to "Halogenated Organic Waste" (if dissolved) or "Solid

Hazardous Waste" (if pure).
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B. Stabilization
If the compound is in solution (e.g., reaction mother liquor):

Ensure the solvent is compatible (e.g., Dichloromethane, Ethyl Acetate).[2]

Do not concentrate to dryness on a rotary evaporator if peroxides or other instable

byproducts are suspected.[2]

Store in amber glass to prevent UV-degradation until pickup.

Disposal Workflows
Workflow 1: Waste Classification & Routing
This decision tree guides the researcher to the correct disposal stream, minimizing the risk of

incompatible mixing.[2]
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Waste Generation:
2-Chloro-3-nitrobenzoate

Physical State?

Solid / Pure Powder

Solid

In Solution / Mother Liquor

Liquid

Stream A: Solid Hazardous Waste
(Double Bagged)

Pack in HDPE Jar

Solvent Type? CRITICAL CHECK:
Is pH > 9?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(Acetone, EtOAc)

No Halogens

Stream B: Halogenated Waste
(High BTU Incineration)

Stream C: Organic Waste
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste segregation logic tree ensuring separation from incompatible streams and

correct regulatory classification.

Workflow 2: Spill Response & Cleanup
In the event of a benchtop spill, immediate containment is required to prevent aerosolization of

the nitro-compound.
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Spill Detected 1. Don PPE:
Nitrile Gloves + N95/Respirator

2. Containment:
Cover with damp absorbent pads

(Prevents dust)

3. Collection:
Use spark-proof scoop

4. Decontamination:
Wash surface with soap & water

(Avoid bleach)

5. Disposal:
Label as 'Debris contaminated with

Nitro-Benzoate'

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing dust suppression and avoidance of

reactive cleaners.

Detailed Operational Procedures
Step 1: Packaging for Disposal

Solids: Place the material in a clear glass or HDPE jar. Label the inner container clearly.

Place this jar inside a secondary hazardous waste bag (polyethylene).

Liquids: Use standard solvent safety cans or coated glass bottles. Leave 10% headspace to

allow for thermal expansion.[2]

Step 2: Labeling (RCRA Compliance)
Proper labeling is the primary communication tool for downstream waste handlers.[2]

Chemical Name: Write "2-Chloro-3-nitrobenzoic acid" fully. Do not use abbreviations or

chemical structures alone.

Hazard Checkboxes: Mark "Toxic" and "Irritant".[2]

Constituents: If in solution, list the solvent percentage (e.g., "90% Dichloromethane, 10% 2-

Chloro-3-nitrobenzoic acid").

Step 3: Final Destruction (EHS/Contractor Level)
Method: High-temperature incineration equipped with a scrubber.[2]

Reasoning: Incineration ensures the complete breakdown of the nitro group (preventing

environmental persistence) and the scrubber captures the Hydrogen Chloride (HCl) gas and

Nitrogen Oxides (NOx) generated during combustion [1].
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Regulatory & Compliance Context (US Focus)
RCRA Status: While 2-Chloro-3-nitrobenzoic acid is not explicitly listed on the P-list or U-list,

it is a characteristic hazardous waste.[1][2][7]

Waste Code Assignment:

If ignitable (e.g., in acetone): D001.

If corrosive (pH < 2): D002.[2]

If toxic (TCLP failure): D019 (Carbon Tetrachloride) or similar if halogenated solvents are

used.

Best Practice: Manage as "Non-RCRA Regulated Hazardous Waste" if pure, but most

facilities default to D001/D003 protocols for all nitro-aromatics to ensure incineration [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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